1-(diphenylmethyl)-4-(4-phenoxybutanoyl)piperazine

• IUPAC Name: 1-(4-benzhydrylpiperazin-1-yl)-4-phenoxybutan-1-one
• InChI: InChI=1S/C27H30N2O2/c30-26(17-10-22-31-25-15-8-3-9-16-25)28-18-20-29(21-19-28)27(23-11-4-1-5-12-23)24-13-6-2-7-14-24/h1-9,11-16,27H,10,17-22H2
• InChI Key: AHHAIGPXRJMSJL-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C(C2=CC=CC=C2)C3=CC=CC=C3)C(=O)CCCOC4=CC=CC=C4
• Molecular Formula: C27H30N2O2
• Molecular Weight: 414.5 g/mol

Description

1-(diphenylmethyl)-4-(4-phenoxybutanoyl)piperazine is a compound that has gained significant attention in the field of scientific research due to its potential as a pharmacological agent. This compound is a piperazine derivative that has shown promising results in various studies, making it a subject of interest for researchers across different fields.

Mechanism of Action

The mechanism of action of 1-(diphenylmethyl)-4-(4-phenoxybutanoyl)piperazine is not fully understood. However, studies have suggested that the compound may act by inhibiting the production of inflammatory cytokines, reducing oxidative stress, and modulating the activity of various enzymes and receptors.
Biochemical and Physiological Effects:
Studies have shown that this compound has various biochemical and physiological effects. These include the reduction of inflammation, the inhibition of tumor growth, and the protection of neurons from damage.

Advantages and Limitations for Lab Experiments

One of the primary advantages of using 1-(diphenylmethyl)-4-(4-phenoxybutanoyl)piperazine in lab experiments is its potential as a pharmacological agent. This compound has shown promising results in various studies, making it a subject of interest for researchers across different fields. However, one of the limitations of using this compound in lab experiments is its limited availability, which can make it difficult to conduct large-scale studies.

Future Directions

There are many potential future directions for research on 1-(diphenylmethyl)-4-(4-phenoxybutanoyl)piperazine. These include further studies on its mechanism of action, its potential use as a therapeutic agent for various diseases, and the development of more efficient synthesis methods for the compound. Additionally, there is a need for more studies on the safety and toxicity of this compound to determine its potential use in clinical settings.
Conclusion:
This compound is a compound that has shown promising results in various scientific research applications. While more research is needed to fully understand its potential as a pharmacological agent, the compound's biochemical and physiological effects make it a subject of interest for researchers across different fields. The development of more efficient synthesis methods and further studies on the compound's mechanism of action and safety will pave the way for its potential use in clinical settings.

Scientific Research Applications

1-(diphenylmethyl)-4-(4-phenoxybutanoyl)piperazine has been studied for its potential use in various scientific research applications. One of the primary areas of research has been its use as a pharmacological agent. Studies have shown that this compound has potential as an anti-inflammatory, anti-tumor, and neuroprotective agent.